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Compound of Interest

Compound Name: Estriol-d3

Cat. No.: B15543769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial landscape for Estriol-d3,

a deuterated analog of the estrogenic metabolite Estriol. This document is intended for

researchers, scientists, and professionals in drug development who require a reliable source of

this stable isotope-labeled internal standard for quantitative analysis.

Introduction to Estriol-d3
Estriol-d3, with the CAS number 79037-36-8, is an isotopically labeled form of Estriol where

three hydrogen atoms have been replaced by deuterium.[1][2][3] This labeling results in a

molecule with a higher molecular weight (approximately 291.40 g/mol ) compared to

endogenous Estriol, while maintaining nearly identical chemical and physical properties.[1][2][3]

Its primary application in a research and drug development setting is as an internal standard for

the accurate quantification of Estriol in biological matrices using mass spectrometry-based

techniques, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[4][5][6] The use of a stable isotope-

labeled internal standard is crucial for correcting for matrix effects and variations in sample

preparation and instrument response, thereby ensuring the precision and accuracy of the

analytical method.[4][6]
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A number of reputable chemical suppliers offer Estriol-d3 for research purposes. The

compound is typically supplied as a neat solid and its availability, purity, and offered quantities

can vary between suppliers. It is important to note that Estriol-d3 is intended for research use

only and not for diagnostic or therapeutic applications.[3]

Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantities

LGC

Standards
79037-36-8 C₁₈H₂₁D₃O₃ 291.40 >95% (HPLC) 1 mg, 10 mg

Santa Cruz

Biotechnolog

y

79037-36-8 C₁₈H₂₁D₃O₃ 291.40 Not specified
Contact for

details

Invivochem 79037-36-8 C₁₈H₂₁D₃O₃ Not specified ≥98%
Contact for

details

VIVAN Life

Sciences
79037-36-8 C₁₈H₂₁D₃O₃ 291.4 Not specified

Contact for

details

Pharmaffiliate

s
79037-36-8 C₁₈H₂₁D₃O₃ 291.4 Not specified

Contact for

details

MedchemExp

ress
Not specified Not specified Not specified Not specified 10 mg

Note: This table is based on publicly available information and may not be exhaustive.

Researchers are advised to contact the suppliers directly for the most current product

specifications, availability, and pricing.

Experimental Protocol: Quantification of Estriol in
Human Serum using LC-MS/MS with Estriol-d3 as an
Internal Standard
The following is a representative experimental protocol for the quantification of Estriol in human

serum. This protocol is for illustrative purposes and should be optimized for specific laboratory
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conditions and instrumentation.

1. Materials and Reagents:

Estriol standard

Estriol-d3 (internal standard)

Human serum samples

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid

Solid-phase extraction (SPE) cartridges

2. Sample Preparation:

Thaw human serum samples at room temperature.

Spike a known amount of Estriol-d3 internal standard solution into each serum sample,

calibration standard, and quality control sample.

Vortex mix the samples thoroughly.

Perform a protein precipitation step by adding cold methanol.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean tube.

Perform solid-phase extraction (SPE) to further clean up the sample and concentrate the

analytes.

Elute the analytes from the SPE cartridge.

Evaporate the eluate to dryness under a gentle stream of nitrogen.
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Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic

acid.

Flow Rate: Optimized for the specific column and system.

Injection Volume: Typically 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI) in negative or positive ion mode, depending

on the specific method.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both Estriol and Estriol-d3.

Data Analysis: Quantify the amount of Estriol in the samples by calculating the peak area

ratio of the analyte to the internal standard and comparing it to a calibration curve.

Logical Relationship in Quantitative Analysis
The following diagram illustrates the fundamental principle of using a stable isotope-labeled

internal standard like Estriol-d3 in quantitative mass spectrometry.
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Caption: Role of Estriol-d3 in Quantitative Analysis.

Experimental Workflow Diagram
The diagram below outlines the key steps involved in a typical experimental workflow for the

quantification of Estriol using Estriol-d3.

Start Sample Preparation
(Spiking with Estriol-d3) Solid-Phase Extraction LC-MS/MS Analysis Data Processing

(Peak Integration)
Quantification

(Calibration Curve) End

Click to download full resolution via product page
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Caption: LC-MS/MS Quantification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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